Cas no 100526-35-0 (1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine)
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-ethyl-N-(thien-2-ylmethyl)piperidin-4-amine
- 1-ethyl-N-(thiophen-2-ylmethyl)piperidin-4-amine
- STK503856
- N-(1-ethyl-4-piperidyl)-N-(2-thienylmethyl)amine
- 1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine
-
- MDL: MFCD11161084
- Inchi: 1S/C12H20N2S/c1-2-14-7-5-11(6-8-14)13-10-12-4-3-9-15-12/h3-4,9,11,13H,2,5-8,10H2,1H3
- InChI Key: FFNDHYTUTXELJB-UHFFFAOYSA-N
- SMILES: S1C=CC=C1CNC1CCN(CC)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 179
- Topological Polar Surface Area: 43.5
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E260690-250mg |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 250mg |
$ 185.00 | 2022-06-05 | ||
| TRC | E260690-500mg |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 500mg |
$ 300.00 | 2022-06-05 | ||
| TRC | E260690-1000mg |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 1g |
$ 480.00 | 2022-06-05 | ||
| Chemenu | CM483342-1g |
1-Ethyl-N-(thiophen-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 97% | 1g |
$176 | 2023-01-20 | |
| Chemenu | CM483342-5g |
1-Ethyl-N-(thiophen-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 97% | 5g |
$521 | 2023-01-20 | |
| abcr | AB405977-500 mg |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 500MG |
€195.40 | 2023-02-03 | ||
| abcr | AB405977-1 g |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 1g |
€239.00 | 2023-04-25 | ||
| abcr | AB405977-5 g |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 5g |
€656.50 | 2023-04-25 | ||
| abcr | AB405977-10 g |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine |
100526-35-0 | 10g |
€1074.00 | 2023-04-25 | ||
| abcr | AB405977-500mg |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine; . |
100526-35-0 | 500mg |
€205.00 | 2025-04-22 |
1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine Related Literature
-
1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine
Recent Advances in the Study of 1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine (CAS: 100526-35-0)
The compound 1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine (CAS: 100526-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine and thiophene moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound for drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and development.
One of the key areas of interest is the compound's role as a modulator of central nervous system (CNS) receptors. Preliminary studies suggest that 1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine exhibits affinity for serotonin and dopamine receptors, making it a candidate for the treatment of neurological disorders such as depression and Parkinson's disease. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding mechanisms and selectivity profiles. These findings are crucial for optimizing its pharmacological properties and minimizing off-target effects.
In addition to its CNS activity, recent investigations have explored the compound's potential in oncology. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine exhibit cytotoxic effects against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The mechanism of action appears to involve the inhibition of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is often dysregulated in cancer. These findings open new avenues for the development of targeted therapies with improved efficacy and reduced side effects.
The synthesis and structural optimization of 1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of high-purity batches, facilitating more accurate pharmacological evaluations. Furthermore, structure-activity relationship (SAR) studies have identified critical modifications that enhance the compound's bioavailability and metabolic stability. These insights are invaluable for the design of next-generation derivatives with improved therapeutic profiles.
Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as its absorption, distribution, metabolism, and excretion (ADME), require further investigation to ensure its suitability for clinical use. Additionally, more extensive in vivo studies are needed to validate its efficacy and safety in animal models. Collaborative efforts between academia and industry will be essential to address these gaps and accelerate the translation of research findings into practical applications.
In conclusion, 1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine (CAS: 100526-35-0) represents a versatile and promising scaffold for drug discovery. Its diverse pharmacological activities and potential for structural optimization make it a valuable candidate for further research. As the scientific community continues to unravel its mechanisms and applications, this compound may soon emerge as a cornerstone in the development of novel therapeutics for CNS disorders and cancer.
100526-35-0 (1-Ethyl-N-(thien-2-ylmethyl)piperidin-4-amine) Related Products
- 27757-85-3(thiophen-2-ylmethanamine)
- 50541-93-0(1-(Phenylmethyl)-4-piperidinamine)
- 58255-18-8(methyl(thiophen-2-ylmethyl)amine)
- 76167-62-9(N-Benzyl-N-methylpiperidin-4-amine)
- 90090-64-5(2-(2-Thienyl)pyrrolidine)
- 76272-35-0(8-Benzyl-3a-amino-1aH,5aH-nortropane)
- 76272-36-1(exo-8-benzyl-8-azabicyclo[3.2.1]octan-3-amine)
- 101353-61-1(3-Benzylamine-tropane)
- 7006-50-0(1-Benzyl-N-methylpiperidin-4-amine)
- 6309-16-6(1-(thiophen-2-yl)ethan-1-amine)